Cas no 56029-35-7 (Phosphine oxide, heptyldimethyl-)

Phosphine oxide, heptyldimethyl-, is an organophosphorus compound characterized by its heptyl and dimethyl substituents bonded to a central phosphorus oxide group. This compound is notable for its stability and utility as a ligand or intermediate in coordination chemistry and catalytic processes. Its hydrophobic alkyl chains enhance solubility in nonpolar solvents, making it suitable for applications in organic synthesis and material science. The electron-withdrawing nature of the phosphine oxide moiety contributes to its effectiveness in stabilizing metal complexes. Additionally, its well-defined structure and purity ensure consistent performance in research and industrial settings, where precise chemical behavior is critical.
Phosphine oxide, heptyldimethyl- structure
56029-35-7 structure
Product Name:Phosphine oxide, heptyldimethyl-
CAS No:56029-35-7
MF:C9H21OP
MW:176.23620390892
CID:350035
PubChem ID:71444889
Update Time:2025-06-08

Phosphine oxide, heptyldimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, heptyldimethyl-
    • 1-dimethylphosphorylheptane
    • 56029-35-7
    • SCHEMBL1726197
    • Heptyl(dimethyl)oxo-lambda~5~-phosphane
    • DTXSID00853639
    • Inchi: 1S/C9H21OP/c1-4-5-6-7-8-9-11(2,3)10/h4-9H2,1-3H3
    • InChI Key: WRWMFQKTOOBPDH-UHFFFAOYSA-N
    • SMILES: P(C)(C)(CCCCCCC)=O

Computed Properties

  • Exact Mass: 176.13313
  • Monoisotopic Mass: 176.133002287g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Phosphine oxide, heptyldimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01I14U-1g
Phosphine oxide, heptyldimethyl-
56029-35-7 95%
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$185.00 2023-12-16
1PlusChem
1P01I14U-5g
Phosphine oxide, heptyldimethyl-
56029-35-7 95%
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Additional information on Phosphine oxide, heptyldimethyl-

Phosphine oxide, heptyldimethyl- (CAS No. 56029-35-7): An Overview of Its Properties and Applications

Phosphine oxide, heptyldimethyl- (CAS No. 56029-35-7) is a versatile compound with significant applications in various fields, including organic synthesis, catalysis, and materials science. This compound, also known as heptyldimethylphosphine oxide, is characterized by its unique chemical structure and properties, making it a valuable reagent in numerous chemical processes.

The molecular formula of heptyldimethylphosphine oxide is C9H21O1P1. It consists of a heptyl group and two methyl groups attached to a phosphorus atom, which is further bonded to an oxygen atom. This structure imparts specific physical and chemical properties that are crucial for its applications. For instance, the presence of the long alkyl chain (heptyl) provides lipophilicity, while the phosphine oxide functionality offers reactivity and coordination ability.

In terms of physical properties, heptyldimethylphosphine oxide is a colorless liquid at room temperature with a characteristic odor. It has a boiling point of approximately 180°C and a density of around 0.88 g/cm³. The compound is soluble in common organic solvents such as dichloromethane, toluene, and ethanol but has limited solubility in water. These properties make it suitable for use in various organic reactions and processes.

The chemical reactivity of heptyldimethylphosphine oxide is primarily centered around the phosphine oxide group. This functional group can participate in a variety of reactions, including nucleophilic substitution, coordination to metal centers, and redox processes. For example, it can act as a ligand in transition metal catalysis, enhancing the activity and selectivity of catalysts in reactions such as hydrogenation, hydroformylation, and cross-coupling reactions.

In the field of organic synthesis, heptyldimethylphosphine oxide has been utilized as a building block for the synthesis of more complex molecules. Its lipophilic nature makes it particularly useful in the preparation of surfactants, emulsifiers, and other surface-active agents. Recent studies have explored its potential in the synthesis of biologically active compounds, such as pharmaceuticals and agrochemicals. For instance, researchers have reported the use of heptyldimethylphosphine oxide-derived ligands in palladium-catalyzed C–N bond formation reactions to synthesize important intermediates for drug discovery.

Beyond its synthetic applications, heptyldimethylphosphine oxide has shown promise in materials science. Its ability to coordinate with metal ions makes it a valuable component in the preparation of metal-organic frameworks (MOFs) and other coordination polymers. These materials have potential applications in gas storage, separation processes, and catalysis. Recent advancements in MOF research have highlighted the role of phosphine oxide ligands like heptyldimethylphosphine oxide in tuning the porosity and functionality of these materials.

The environmental impact of heptyldimethylphosphine oxide is an important consideration for its industrial use. Studies have shown that it has low toxicity and environmental persistence compared to many other organic compounds. However, proper handling and disposal practices are still necessary to ensure environmental safety. Researchers continue to investigate ways to improve the sustainability of processes involving this compound through green chemistry principles.

In conclusion, Phosphine oxide, heptyldimethyl- (CAS No. 56029-35-7) is a multifaceted compound with a wide range of applications in organic synthesis, catalysis, and materials science. Its unique chemical structure and properties make it an essential reagent in various chemical processes. Ongoing research continues to uncover new uses and improvements for this compound, further solidifying its importance in the scientific community.

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